Cas no 35948-25-5 (9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide)

• Product Name: 9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide
• CAS No: 35948-25-5
• MF: C₁₂H₉O₂P
• MW: 216.172424077988
• MDL: MFCD00040561
• CID: 54517
• PubChem ID: 87568338
• Update Time: 2026-05-14

9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[c,e][1,2]oxaphosphinine 6-oxide
• DOPO
• DOP
• 9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-oxide
• HCA
• Flame retardant-DOPO
• BHGUARD-DOPO
• 9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide
• 9,10-Dihydro-9-Oxa-10-Phospaphenantrene-10-Oxide
• benzo[c][2,1]benzoxaphosphinin-6-ium 6-oxide
• 3,4:5,6-Dibenzo-1,2-oxaphosphane-2-oxide
• 9,10-Dihydro-9-Oxa-10-Phosphaphenanthrene-10-Oxide(DOPO)
• 9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide,97%
• 9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide

• MDL： MFCD00040561
• Inchi： 1S/C12H9O2P/c13-15-12-8-4-2-6-10(12)9-5-1-3-7-11(9)14-15/h1-8,15H
• InChI Key： VBQRUYIOTHNGOP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3P(=O)O2

Computed Properties

• Exact Mass: 216.03400
• Monoisotopic Mass: 215.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.402
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 206.441 oC
• PSA: 49.77000
• LogP: 2.84600
• Solubility: Soluble

9,10-Dihydro-9-oxa-10-phosphaphenanthrene 10-Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38